Cas no 309272-76-2 (5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol)

5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with a tert-butylphenyl group at the 5-position and a cyclohexyl group at the 4-position, along with a thiol functional group at the 3-position. This structure imparts unique chemical properties, including potential applications in coordination chemistry, catalysis, and pharmaceutical intermediates. The tert-butylphenyl moiety enhances steric bulk and lipophilicity, while the thiol group offers reactivity for metal binding or further derivatization. Its cyclohexyl substituent contributes to conformational stability, making it a valuable scaffold for research in medicinal chemistry and material science. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation.
5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol structure
309272-76-2 structure
Product Name:5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
CAS No:309272-76-2
MF:C18H25N3S
MW:315.476202726364
MDL:MFCD01819962
CID:3054142
PubChem ID:742323
Update Time:2025-05-28

5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-(tert-Butyl)phenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
    • 5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
    • AKOS003237858
    • ALBB-025217
    • MFCD01819962
    • 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-[4-(1,1-dimethylethyl)phenyl]-
    • LS-08422
    • 5-(4-tert-butylphenyl)-4-cyclohexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • EN300-03534
    • F0430-0631
    • 309272-76-2
    • STK734156
    • SR-01000429649-1
    • H34990
    • 3-(4-tert-butylphenyl)-4-cyclohexyl-1H-1,2,4-triazole-5-thione
    • 5-(4-tert-Butyl-phenyl)-4-cyclohexyl-4H-[1,2,4]triazole-3-thiol
    • AKOS001017738
    • Z56278024
    • SR-01000525641-1
    • Oprea1_651589
    • SR-01000525641
    • CS-0356014
    • AG-205/13061024
    • EU-0052216
    • SR-01000429649
    • MDL： MFCD01819962
    • Inchi： 1S/C18H25N3S/c1-18(2,3)14-11-9-13(10-12-14)16-19-20-17(22)21(16)15-7-5-4-6-8-15/h9-12,15H,4-8H2,1-3H3,(H,20,22)
    • InChI Key： QKYJPEVPLQIUFM-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)(C)C)N1C1CCCCC1

Computed Properties

  • Exact Mass: 315.17691898Da
  • Monoisotopic Mass: 315.17691898Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 59.7Ų

5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T131655-500mg
5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
 309272-76-2
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 $ 235.00 2022-06-03
TRC
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 $ 615.00 2022-06-03
abcr
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5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
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abcr
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5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
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abcr
AB415281-5 g
5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
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Chemenu
CM516746-1g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:309272-76-2)5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
Order Number:A919554
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:10
Price ($):295.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:309272-76-2)5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
A919554
Purity:99%
Quantity:5g
Price ($):295.0
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